Cas no 1409824-73-2 (2-(3-bromo-4-fluorophenyl)-2-methyloxirane)

• Product Name: 2-(3-bromo-4-fluorophenyl)-2-methyloxirane
• CAS No: 1409824-73-2
• MF: C₉H₈BrFO
• MW: 231.061625480652
• CID: 6350036
• PubChem ID: 62913362
• Update Time: 2025-11-06

2-(3-bromo-4-fluorophenyl)-2-methyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-4-fluorophenyl)-2-methyloxirane
• CS-0279335
• 1409824-73-2
• EN300-2002753
• AKOS012210001

• Inchi： 1S/C9H8BrFO/c1-9(5-12-9)6-2-3-8(11)7(10)4-6/h2-4H,5H2,1H3
• InChI Key： LSCHTQACVWNAIX-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C1(C)CO1)F

Computed Properties

• Exact Mass: 229.97426g/mol
• Monoisotopic Mass: 229.97426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(3-bromo-4-fluorophenyl)-2-methyloxirane

Introduction to 2-(3-bromo-4-fluorophenyl)-2-methyloxirane (CAS No. 1409824-73-2)

2-(3-bromo-4-fluorophenyl)-2-methyloxirane, identified by its Chemical Abstracts Service number CAS No. 1409824-73-2, is a significant compound in the realm of organic chemistry and pharmaceutical research. This oxirane derivative features a unique structural framework that has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The presence of both bromo and fluoro substituents on the aromatic ring, coupled with the methyloxirane moiety, makes this compound a versatile intermediate for constructing more complex molecules.

The chemical structure of 2-(3-bromo-4-fluorophenyl)-2-methyloxirane consists of a cyclopropanone oxide ring attached to a phenyl group substituted with bromine at the 3-position and fluorine at the 4-position. This specific arrangement imparts distinct electronic and steric properties, making it an attractive candidate for further functionalization. The oxirane (epoxide) ring is particularly noteworthy, as it serves as a reactive site for nucleophilic substitution reactions, enabling the introduction of various functional groups into the molecule.

In recent years, there has been growing interest in oxirane derivatives as pharmacophores due to their ability to modulate biological targets effectively. The combination of halogenated aromatic rings with an oxirane group has been explored in several medicinal chemistry campaigns, particularly for the development of small-molecule inhibitors and modulators. 2-(3-bromo-4-fluorophenyl)-2-methyloxirane represents a promising scaffold for such investigations, offering a balance between reactivity and stability that is conducive to structural diversification.

One of the most compelling aspects of this compound is its utility in cross-coupling reactions, which are fundamental to modern synthetic organic chemistry. The bromine substituent on the aromatic ring allows for palladium-catalyzed Suzuki-Miyaura, Heck, or Buchwald-Hartwig couplings, enabling the introduction of various aryl or heteroaryl groups. Similarly, the fluorine atom can participate in metal-catalyzed reactions, such as Sonogashira couplings or Buchwald reactions, further expanding the synthetic possibilities. The methyloxirane ring itself can be opened under controlled conditions to introduce alcohols or amines, providing access to aliphatic side chains or amide functionalities.

Recent studies have highlighted the potential of 2-(3-bromo-4-fluorophenyl)-2-methyloxirane in the development of bioactive molecules. For instance, researchers have utilized this compound as a precursor in the synthesis of kinase inhibitors, which are critical targets in oncology and inflammatory diseases. The halogenated aromatic system is particularly valuable in these contexts, as it can interact with metal ions or form hydrogen bonds with biological targets, enhancing binding affinity. Additionally, the oxirane ring can be functionalized to introduce pharmacophoric elements that modulate enzyme activity or receptor binding.

The pharmaceutical industry has also explored 2-(3-bromo-4-fluorophenyl)-2-methyloxirane for its role in generating novel drug candidates. Its structural features make it amenable to derivatization into molecules with improved pharmacokinetic properties, such as solubility and metabolic stability. By leveraging its reactivity, chemists have been able to generate libraries of compounds for high-throughput screening (HTS), identifying lead structures with therapeutic potential. This approach aligns with current trends in drug discovery, where efficient synthetic strategies are essential for rapid identification of viable candidates.

From a synthetic chemistry perspective, CAS No. 1409824-73-2 is notable for its role in constructing complex heterocyclic frameworks. The oxirane ring can be incorporated into larger cyclic systems through ring-opening reactions with suitable nucleophiles, while the aromatic moiety provides a stable backbone for further modifications. This combination has been exploited in the synthesis of natural product analogs and artificial enzymes, where precise control over molecular architecture is paramount.

The presence of both bromo and fluoro substituents on the same aromatic ring offers unique opportunities for molecular tuning. Fluorine atoms are known to influence both physical properties (e.g., lipophilicity) and biological activity (e.g., metabolic stability), while bromine provides a handle for further functionalization via cross-coupling reactions. This dual functionality has been leveraged in several synthetic strategies designed to optimize drug-like properties.

In conclusion,2-(3-bromo-4-fluorophenyl)-2-methyloxirane (CAS No. 1409824-73-2) is a multifaceted compound with significant potential in pharmaceutical research and organic synthesis. Its unique structural features make it an excellent intermediate for constructing bioactive molecules, particularly those targeting kinases and other enzymes involved in disease pathways. As synthetic methodologies continue to evolve, this compound will likely remain a valuable tool for medicinal chemists seeking innovative solutions for drug development challenges.